(R)-3-Amino-4-(3-benzothienyl)butanoic acid hydrochloride
Overview
Description
“®-3-Amino-4-(3-benzothienyl)butanoic acid hydrochloride” is also known as “N-Fmoc-4-(3-benzothienyl)-D-beta-homoalanine” and “4-(3-Benzothienyl)-L-beta-homoalanine hydrochloride salt”. It is an alanine derivative .
Molecular Structure Analysis
The molecular weight of “®-3-Amino-4-(3-benzothienyl)butanoic acid hydrochloride” is 457.54 . For a more detailed molecular structure analysis, you may refer to the crystallographic data available in the Protein Data Bank .Mechanism of Action
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of this compound are as follows :
- Absorption : The compound has high gastrointestinal absorption .
- Distribution : The compound is not a substrate for P-glycoprotein, suggesting it may have wide distribution in the body .
- Metabolism : Information on the metabolism of this compound is not available .
- Excretion : Information on the excretion of this compound is not available .
The compound’s bioavailability is influenced by its physicochemical properties, including its solubility and lipophilicity .
Advantages and Limitations for Lab Experiments
ABT-594 is a valuable tool for scientific research due to its unique mechanism of action and potent analgesic properties. However, it is also a highly specialized compound that requires careful handling and storage. Additionally, its effects on different types of pain and its potential side effects are still being studied.
Future Directions
There are several potential future directions for research on ABT-594. One area of interest is its potential use in combination with other analgesic agents to enhance its effects. Another area of research is the development of more selective nAChR agonists that could be used to target specific types of pain. Additionally, further studies are needed to fully understand the biochemical and physiological effects of ABT-594 and its potential applications beyond pain management.
Scientific Research Applications
ABT-594 has been extensively studied for its analgesic properties and has shown promising results in preclinical trials. It has been found to be effective in treating various types of pain, including neuropathic pain, inflammatory pain, and acute pain.
Biochemical Analysis
Biochemical Properties
The compound plays a role in biochemical reactions by binding to the formyl group at position 37 of proteins, blocking the synthesis of proteins necessary for mitochondrial functionality
Cellular Effects
®-3-Amino-4-(3-benzothienyl)butanoic acid hydrochloride has been shown to have effects on various types of cells and cellular processes. It influences cell function by inhibiting mitochondrial translation, which could potentially impact cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of ®-3-Amino-4-(3-benzothienyl)butanoic acid hydrochloride involves its binding to the ribosome, similar to natural amino acids This binding blocks the synthesis of proteins necessary for mitochondrial functionality
properties
IUPAC Name |
(3R)-3-amino-4-(1-benzothiophen-3-yl)butanoic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO2S.ClH/c13-9(6-12(14)15)5-8-7-16-11-4-2-1-3-10(8)11;/h1-4,7,9H,5-6,13H2,(H,14,15);1H/t9-;/m1./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBZKGWWYBOKXAS-SBSPUUFOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CS2)CC(CC(=O)O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=CS2)C[C@H](CC(=O)O)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClNO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70661581 |
Source
|
| Record name | (3R)-3-Amino-4-(1-benzothiophen-3-yl)butanoic acid--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70661581 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.76 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
331847-10-0, 269398-95-0 |
Source
|
| Record name | Benzo[b]thiophene-3-butanoic acid, β-amino-, hydrochloride (1:1), (βR)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=331847-10-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | (3R)-3-Amino-4-(1-benzothiophen-3-yl)butanoic acid--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70661581 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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